Cas no 1183028-32-1 (2-Chloro-N-(3-cyano-benzyl)-N-methyl-acetamide)

• Product Name: 2-Chloro-N-(3-cyano-benzyl)-N-methyl-acetamide
• CAS No: 1183028-32-1
• MF: C₁₁H₁₁ClN₂O
• MW: 222.67084145546
• CID: 2161984
• Update Time: 2025-05-26

2-Chloro-N-(3-cyano-benzyl)-N-methyl-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-n-(3-cyano-benzyl)-n-methyl-acetamide
• 2-Chloro-N-(3-cyanobenzyl)-N-methylacetamide
• AM91004
• 2-Chloro-N-(3-cyano-benzyl)-N-methyl-acetamide

• Inchi： 1S/C11H11ClN2O/c1-14(11(15)6-12)8-10-4-2-3-9(5-10)7-13/h2-5H,6,8H2,1H3
• InChI Key： BOMSMPGMLMCLSL-UHFFFAOYSA-N
• SMILES： ClCC(N(C)CC1C=CC=C(C#N)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 271
• Topological Polar Surface Area: 44.1

Additional information on 2-Chloro-N-(3-cyano-benzyl)-N-methyl-acetamide

Research Brief on 2-Chloro-N-(3-cyano-benzyl)-N-methyl-acetamide (CAS: 1183028-32-1): Recent Advances and Applications

2-Chloro-N-(3-cyano-benzyl)-N-methyl-acetamide (CAS: 1183028-32-1) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the use of 2-Chloro-N-(3-cyano-benzyl)-N-methyl-acetamide as a precursor in the synthesis of selective kinase inhibitors. The researchers demonstrated that this compound could be efficiently modified to yield derivatives with high affinity for specific kinase targets, such as EGFR and VEGFR. The study employed a combination of computational modeling and experimental validation to optimize the compound's structure for enhanced binding and selectivity.

Another significant development was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, which investigated the compound's role in the design of proteolysis-targeting chimeras (PROTACs). The researchers utilized 2-Chloro-N-(3-cyano-benzyl)-N-methyl-acetamide as a linker moiety, capitalizing on its stability and reactivity to facilitate the formation of ternary complexes between target proteins and E3 ubiquitin ligases. This approach showed promising results in degrading oncogenic proteins in vitro, suggesting potential therapeutic applications in cancer treatment.

In addition to its applications in drug discovery, recent research has also explored the compound's physicochemical properties. A 2023 study in the Journal of Chemical and Pharmaceutical Research characterized its solubility, stability, and reactivity under various conditions. The findings indicated that 2-Chloro-N-(3-cyano-benzyl)-N-methyl-acetamide exhibits favorable stability in aqueous solutions, making it suitable for use in biological assays and formulation development.

Despite these advancements, challenges remain in the large-scale synthesis and optimization of this compound. A 2024 review in Organic Process Research & Development highlighted the need for more efficient synthetic routes to improve yield and reduce production costs. The authors proposed several alternative pathways, including catalytic methods and flow chemistry, which could address these limitations.

In conclusion, 2-Chloro-N-(3-cyano-benzyl)-N-methyl-acetamide (CAS: 1183028-32-1) continues to be a valuable tool in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential in targeted therapy development make it a compound of enduring interest. Future research should focus on optimizing its synthesis, exploring new derivatives, and validating its therapeutic potential in preclinical models.